Cas no 1038849-76-1 (2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1038849-76-1
• MF: C₁₅H₂₁BO₃
• MW: 260.136444807053
• CID: 5069170
• PubChem ID: 123889006
• Update Time: 2025-06-11

2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(1-(4-Methoxyphenyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD18383360
• 1-(4-Methoxyphenyl)vinylboronic Acid Pinacol Ester
• 1038849-76-1
• G74206
• 2-[1-(4-Methoxyphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SY035221
• CS-0437053
• 2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18383360
• Inchi： 1S/C15H21BO3/c1-11(12-7-9-13(17-6)10-8-12)16-18-14(2,3)15(4,5)19-16/h7-10H,1H2,2-6H3
• InChI Key： CUHFDTNNWBDAHC-UHFFFAOYSA-N
• SMILES： O1B(C(=C)C2C=CC(=CC=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 260.1583747g/mol
• Monoisotopic Mass: 260.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1038849-76-1)

2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 1038849-76-1, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This boron-containing heterocycle is particularly valued for its utility in cross-coupling reactions, which are fundamental to the construction of complex organic molecules. The compound's unique structural features—comprising a vinyl group attached to a tetramethylated dioxaborolane ring and a methoxy-substituted phenyl ring—make it an intriguing candidate for various chemical transformations.

The dioxaborolane core of this molecule is a derivative of 1,3,2-dioxaborolane, a class of boron-containing heterocycles that have been extensively studied for their reactivity in Suzuki-Miyaura and Stille cross-coupling reactions. These reactions are pivotal in modern drug discovery and material science, enabling the efficient assembly of carbon-carbon bonds. The tetramethyl substitution on the dioxaborolane ring enhances its stability while maintaining high reactivity, making it particularly useful in demanding synthetic conditions.

The presence of the vinyl group at the 2-position further extends the compound's utility. Vinylboron reagents are well-known for their ability to participate in diverse transformations, including olefin metathesis and hydrofunctionalization reactions. In pharmaceutical applications, such transformations can be leveraged to introduce functional groups at specific positions within a molecular framework, which is critical for optimizing biological activity.

The 4-methoxyphenyl substituent adds another layer of functionality to the molecule. The methoxy group is a common pharmacophore in drug design due to its ability to influence molecular interactions with biological targets. It can serve as an electron-donating group, affecting electronic properties and reactivity. Moreover, methoxy-substituted aromatic rings are prevalent in natural products and approved drugs, underscoring their importance in medicinal chemistry.

Recent advancements in organoboron chemistry have highlighted the role of such compounds in the development of novel therapeutic agents. For instance, boron-containing heterocycles have been explored as potential candidates for treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The structural motifs present in 2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane align well with these requirements.

In synthetic applications, this compound serves as an excellent intermediate for constructing biaryl structures. Biaryl motifs are prevalent in many biologically active molecules, including anticancer agents and anti-inflammatory drugs. The ability to introduce such structures efficiently via cross-coupling reactions makes CAS No. 1038849-76-1 a valuable building block for medicinal chemists.

Recent studies have also demonstrated the utility of this compound in polymer chemistry. Boron-containing monomers can be polymerized to produce materials with unique properties, such as enhanced thermal stability or tunable electronic characteristics. The reactivity of the vinylboron moiety allows for controlled polymerization techniques like ROMP (Ring-Opening Metathesis Polymerization), which can be harnessed to create advanced materials for applications ranging from electronics to biodegradable plastics.

The pharmaceutical industry has shown particular interest in boron-containing compounds due to their metabolic stability and bioavailability. For example, boroaryl groups have been incorporated into kinase inhibitors and antiviral agents with promising results. The structural features of 2-1-(4-Methoxyphenyl)ethenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane make it a versatile precursor for such derivatives.

Moreover，the compound's compatibility with transition-metal catalysis allows for further functionalization through directed ortho-metalation (DoM) strategies. This approach enables the introduction of diverse substituents at specific positions within the aromatic ring system，a critical step in drug optimization processes。

In conclusion,CAS No 1038849-76-1 represents a sophisticated organoboron reagent with broad applicability across multiple domains of chemical research。 Its unique structural attributes position it as a cornerstone material for constructing complex molecules，including novel therapeutics and advanced materials。 As synthetic methodologies continue to evolve，the potential uses of this compound will undoubtedly expand，further solidifying its importance in both academic and industrial settings。